Rimonabant Hydrochloride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Rimonabant Hydrochloride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
Rimonabant Hydrochloride (SR141716A) is a synthetic, selective antagonist of the cannabinoid receptor type 1 (CB1). Initially developed by Sanofi-Aventis, it was the first in its class to be approved for the treatment of obesity. This technical guide provides an in-depth overview of the discovery, detailed synthetic pathways, and the molecular mechanism of action of Rimonabant. It includes comprehensive experimental protocols for its synthesis and for key assays used to elucidate its pharmacological profile. All quantitative data are summarized in structured tables for clarity, and key pathways and workflows are visualized using diagrams to facilitate understanding.
Discovery and Development
Rimonabant was discovered and developed by Sanofi-Aventis (now Sanofi) in the 1990s.[1] The rationale for its development stemmed from the well-known appetite-stimulating effects of cannabis, which are mediated by the activation of CB1 receptors in the brain.[2] Researchers hypothesized that blocking these receptors could lead to appetite suppression and weight loss. Rimonabant emerged as a potent and selective CB1 receptor antagonist from a dedicated drug discovery program.[3]
It was approved in the European Union in 2006 for the treatment of obesity, to be used in conjunction with diet and exercise.[1] However, it was later withdrawn from the market in 2008 due to concerns about serious psychiatric side effects, including depression and suicidal ideation.[3] Despite its withdrawal, Rimonabant remains a valuable research tool for studying the endocannabinoid system and a lead compound for the development of new therapeutics with improved safety profiles.
Chemical Synthesis
Rimonabant Hydrochloride, chemically named N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide hydrochloride, can be synthesized through several routes. Two prominent methods are detailed below.
Synthesis Route 1: From 4-Chlorobenzaldehyde and Nitroethane
This route, described in patent literature, offers a practical approach to the pyrazole core of Rimonabant.
Step 1: Synthesis of 1-(4-chlorophenyl)-2-nitropropene (Intermediate II)
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Reagents: 4-chlorobenzaldehyde (14.1 g, 0.1 mol), nitroethane (8.6 mL, 0.12 mol), piperidine (2 drops), absolute ethanol (100 mL).
-
Procedure: Dissolve 4-chlorobenzaldehyde in absolute ethanol in a round-bottom flask. Add nitroethane and piperidine to the solution. Reflux the mixture at 80°C for 12 hours. After the reaction, concentrate the solution to approximately 40 mL and allow it to stand for crystallization.
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Purification: Filter the precipitated solid to obtain pale yellow flaky crystals.
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Yield: 15.7 g (79.2%).
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Characterization: Melting point: 84.6–85.6°C; ESI-MS: m/z = 198.0 [M+H]⁺.[4]
Step 2: Synthesis of D-glucose-2,4-dichlorophenylhydrazone (Intermediate III)
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Reagents: 2,4-dichlorophenylhydrazine hydrochloride (21.3 g, 0.1 mol), D-glucose (36.0 g, 0.2 mol), sodium acetate (8.2 g, 0.1 mol), water (150 mL).
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Procedure: Dissolve 2,4-dichlorophenylhydrazine hydrochloride, D-glucose, and sodium acetate in water. Stir the mixture at 25°C for 12 hours.
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Purification: The reaction mixture is worked up to isolate the product.
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Yield: 26.5 g (78.2%).
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Characterization: Melting point: 43.2–46.6°C; ESI-MS: m/z = 339.0 [M+H]⁺.[4]
Step 3: Synthesis of the Pyrazole Intermediate (IV)
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Procedure: Intermediate II and Intermediate III undergo a cyclization reaction under alkaline conditions to form the pyrazole core.
Step 4: Synthesis of 5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid (Intermediate V)
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Reagents: Pyrazole intermediate (IV) (0.01 mol), sodium periodate (8.56 g, 0.04 mol), potassium permanganate (79 mg, 0.5 mmol), 30% (w/w) aqueous sodium carbonate (15 mL), tert-butanol (50 mL), water (30 mL).
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Procedure: Suspend the pyrazole intermediate (IV) in tert-butanol and add the aqueous sodium carbonate solution. At room temperature, add a solution of sodium periodate and potassium permanganate in water dropwise. Stir the reaction at 25°C for 3 hours, then warm to 60°C for 30 minutes.
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Purification: Cool the reaction mixture to room temperature and filter off the insoluble materials. Wash the filter cake with dichloromethane. Adjust the pH of the aqueous layer to 2 with 2 mol/L hydrochloric acid to precipitate the product. Filter to obtain a white solid powder.
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Yield: 3.26 g (85.4%).[4]
Step 5: Synthesis of Rimonabant Hydrochloride (I)
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Procedure: The carboxylic acid (V) is converted to its acyl chloride and then reacted with N-aminopiperidine to form the amide. Subsequent treatment with hydrochloric acid yields Rimonabant Hydrochloride.
Synthesis Route 2: From 4-Chloropropiophenone and Diethyl Oxalate
This is another common and efficient route for the synthesis of Rimonabant.
Step 1: Synthesis of Ethyl 4-(4-chlorophenyl)-2,4-dioxo-3-methylbutanoate (Intermediate 8)
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Reagents: 4-chloropropiophenone (50 g, 1 mol), lithium hexamethyldisilazide (LiHMDS) (300 mL, 1.07 mol, 1.0 M solution in hexane), cyclohexane (425 mL), diethyl oxalate (47.8 g, 1.1 mol).
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Procedure: To a stirred solution of LiHMDS in cyclohexane, add a solution of 4-chloropropiophenone in cyclohexane at 15-20°C under a nitrogen atmosphere over 30-45 minutes. Stir for 1 hour, then add diethyl oxalate. Remove the cooling bath and stir for 6 hours.
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Purification: Filter the precipitated yellow solid and wash with cyclohexane. Partition the solid between 1 N HCl and dichloromethane.
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Yield: 70%.[5]
Step 2: Synthesis of Rimonabant (1)
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Reagents: Diketo ester (8), N-aminopiperidine, 2,4-dichlorophenylhydrazine hydrochloride (16.5 g, 0.077 mol), ethyl acetate.
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Procedure: React the diketo ester (8) with N-aminopiperidine. After the reaction is complete (monitored by TLC), add 2,4-dichlorophenylhydrazine hydrochloride and maintain the reaction at ambient temperature for 3 hours.
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Purification: Evaporate the solvent under reduced pressure. Dissolve the crude product in ethyl acetate and wash with saturated sodium chloride solution. Evaporate the solvent and crystallize the residue from diisopropyl ether.
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Yield: 20.5 g.[5]
Step 3: Formation of Rimonabant Hydrochloride
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Procedure: Dissolve the free base of Rimonabant in a suitable solvent and treat with hydrochloric acid to precipitate the hydrochloride salt.
Mechanism of Action
Rimonabant is a selective antagonist and inverse agonist of the CB1 receptor.[2] These receptors are predominantly located in the central nervous system (CNS) and peripheral tissues, including adipose tissue, the liver, and muscles.[2]
CB1 Receptor Signaling
The CB1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the inhibitory G-protein, Gαi/o.[6]
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Agonist Activation: Endocannabinoids like anandamide and 2-arachidonoylglycerol (2-AG) bind to and activate the CB1 receptor. This leads to the dissociation of the G-protein heterotrimer into Gαi/o and Gβγ subunits.
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The activated Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.
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The Gβγ subunit can modulate various ion channels, such as inhibiting voltage-gated calcium channels and activating inwardly rectifying potassium channels.
-
-
Rimonabant's Action: As an inverse agonist, Rimonabant binds to the CB1 receptor and stabilizes it in an inactive conformation. This not only blocks the binding of endogenous agonists but also reduces the basal, constitutive activity of the receptor, leading to an increase in cAMP levels in cells with high receptor expression.[6]
Caption: CB1 Receptor Signaling Pathway.
Experimental Protocols for Mechanism of Action
This assay measures the functional activity of GPCRs by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins upon receptor activation.
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Objective: To determine the inverse agonist activity of Rimonabant at the CB1 receptor.
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Materials:
-
Cell membranes expressing the human CB1 receptor (e.g., from CHO or HEK293 cells).
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[³⁵S]GTPγS (radiolabeled).
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GDP, unlabeled GTPγS.
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Assay buffer (e.g., 50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, 100 mM NaCl, pH 7.4).
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Rimonabant and a known CB1 agonist (e.g., WIN 55,212-2).
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Scintillation counter.
-
-
Procedure:
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Prepare cell membranes expressing the CB1 receptor.
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In a microplate, incubate the cell membranes with varying concentrations of Rimonabant in the assay buffer containing GDP and [³⁵S]GTPγS.
-
For comparison, run parallel experiments with a CB1 agonist to measure G-protein activation and with buffer alone to determine basal activity.
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Incubate at 30°C for 60 minutes.
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Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free [³⁵S]GTPγS.
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Wash the filters with ice-cold buffer.
-
Quantify the radioactivity on the filters using a scintillation counter.
-
-
Data Analysis: Inverse agonism is demonstrated by a concentration-dependent decrease in basal [³⁵S]GTPγS binding in the presence of Rimonabant.
BRET assays are used to monitor protein-protein interactions in living cells. For GPCRs, BRET can be used to study the interaction between the receptor and its G-protein.
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Objective: To monitor the conformational changes in the G-protein heterotrimer upon Rimonabant binding to the CB1 receptor.
-
Materials:
-
HEK293 cells co-transfected with constructs for:
-
CB1 receptor.
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Gα subunit fused to a bioluminescent donor (e.g., Renilla luciferase, Rluc).
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Gβγ subunit fused to a fluorescent acceptor (e.g., Venus, a YFP variant).
-
-
Coelenterazine (luciferase substrate).
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Rimonabant and a known CB1 agonist.
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BRET-compatible plate reader.
-
-
Procedure:
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Culture the transfected HEK293 cells in a 96-well plate.
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Replace the culture medium with a buffer.
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Add varying concentrations of Rimonabant or a CB1 agonist to the wells.
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Add the coelenterazine substrate.
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Immediately measure the luminescence emission at the donor and acceptor wavelengths using a BRET plate reader.
-
-
Data Analysis: The BRET ratio (acceptor emission / donor emission) is calculated. An agonist will cause a decrease in the BRET signal as the G-protein subunits dissociate. An inverse agonist like Rimonabant is expected to stabilize the heterotrimeric G-protein complex, potentially leading to an increase or no change in the basal BRET signal, and will antagonize the agonist-induced decrease in BRET.
Caption: BRET Assay Workflow.
Quantitative Data
The following tables summarize the key quantitative data for Rimonabant Hydrochloride.
Table 1: Receptor Binding Affinity
| Receptor | Kᵢ (nM) | Reference |
| Cannabinoid CB1 | 1.8 | [1] |
| Cannabinoid CB2 | 514 | [1] |
Table 2: Pharmacokinetic Properties
| Parameter | Value | Condition | Reference |
| Tₘₐₓ | ~2 hours | Oral dose in obese patients | [7] |
| Terminal Half-life | 6-9 days | Healthy, non-obese individuals | [8] |
| Terminal Half-life | 16 days | Obese individuals | [8] |
| Metabolism | Hepatic (CYP3A and amidohydrolase) | In vitro | [8] |
| Bioavailability | Higher after oral vs. i.p. administration | Mice | [9] |
Table 3: Clinical Efficacy (1-year treatment)
| Parameter | Rimonabant (20 mg/day) | Placebo | Reference |
| Mean Weight Loss | 4.6 kg - 6.9 kg | 1.5 kg | [8][10] |
| Patients with ≥10% Weight Loss | 33% | 7% | [8] |
Conclusion
Rimonabant Hydrochloride was a pioneering drug that validated the endocannabinoid system as a therapeutic target for obesity and metabolic disorders. While its clinical use was curtailed by safety concerns, the extensive research into its synthesis and mechanism of action has provided a solid foundation for the development of second-generation CB1 receptor antagonists with improved safety profiles, such as peripherally restricted agents. The detailed synthetic routes and experimental protocols presented in this guide serve as a valuable resource for researchers in medicinal chemistry and pharmacology who continue to explore the therapeutic potential of modulating the endocannabinoid system.
References
- 1. apexbt.com [apexbt.com]
- 2. What is the mechanism of Rimonabant? [synapse.patsnap.com]
- 3. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
- 4. Rimonabant--a selective CB1 antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Rimonabant: a novel selective cannabinoid-1 receptor antagonist for treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Rimonabant, a potent CB1 cannabinoid receptor antagonist, is a Gαi/o protein inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. ahajournals.org [ahajournals.org]
- 9. mdpi.com [mdpi.com]
- 10. Rimonabant: the evidence for its use in the treatment of obesity and the metabolic syndrome - PMC [pmc.ncbi.nlm.nih.gov]
